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Compound of Interest

Compound Name: Zoxamide

Cat. No.: B129027

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Zoxamide, a benzamide
fungicide, and its application in the management of critical diseases affecting potato and vine
crops. Detailed protocols for efficacy testing are provided to facilitate further research and
development.

Zoxamide is a non-systemic fungicide specifically active against Oomycetes.[1][2] Its primary
targets are Phytophthora infestans, the causal agent of late blight in potatoes, and Plasmopara
viticola, which causes downy mildew in grapevines.[3][4] The Fungicide Resistance Action
Committee (FRAC) classifies Zoxamide as having a low to medium risk for resistance
development.[1][3] To mitigate this risk, it is commonly marketed in co-formulations with
fungicides that have a different mode of action, such as mancozeb.[1][2]

Mechanism of Action

Zoxamide's fungicidal activity stems from its ability to disrupt microtubule dynamics, which are
essential for mitosis and cell division in Oomycetes.[3][4] It specifically binds to 3-tubulin,
inhibiting its polymerization into microtubules.[3][4][5] This disruption leads to mitotic arrest,
ultimately causing the death of the pathogen.[3][4]

Below is a diagram illustrating the signaling pathway of Zoxamide's mode of action.
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Caption: Zoxamide's mechanism of action targeting [3-tubulin.

Quantitative Data on Zoxamide Efficacy

The following tables summarize the in vitro sensitivity of Phytophthora infestans and
Plasmopara viticola to Zoxamide, expressed as EC50 (Effective Concentration to inhibit 50%
of growth) and MIC (Minimum Inhibitory Concentration) values.

Table 1: In Vitro Sensitivity of Phytophthora infestans to Zoxamide

Geographic
o EC50 Range Mean EC50
Origin of No. of Isolates Reference
(nglL) (nglL)
Isolates
Europe (2003- .
150 1.8-78 Not specified [1]
2012)
Europe (2003- .
>130 2-80 Not specified [2]
2012)
France (2003- -
34 Not specified 17.3 [1]
2012)
Serbia (2005- N
12 26-5.0 Not specified [6]
2007)

Table 2: In Vitro Sensitivity of Plasmopara viticola to Zoxamide
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L Frequency
Sensitivity EC50 EC95 .
MIC (mgl/L) of Resistant Reference
Status (mglL) (mglL) .
Individuals
- <12% at 100
Sensitive <0.2 <10 <10 [71[8]
mg/L
Reduced 24-54% at
e > 0.4 > 26 > 100 [71[91[10]
Sensitivity >100 mg/L

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols can be
adapted for specific research needs.

Protocol 1: In Vitro Sensitivity of Phytophthora infestans
to Zoxamide (Poisoned Agar Assay)

This protocol is adapted from methods used to assess the sensitivity of P. infestans isolates to
Zoxamide.[1][2]

Objective: To determine the EC50 value of Zoxamide for mycelial growth of P. infestans.

Materials:

Phytophthora infestans isolates

e Rye agar medium (or other suitable medium like carrot agar)
o Zoxamide stock solution (in a suitable solvent, e.g., DMSO)
 Sterile Petri dishes (9 cm)

« Sterile distilled water

e Cork borer (5 mm diameter)

e |ncubator
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Workflow Diagram:
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Preparation

Prepare Rye Agar Medium

Inoculation

Culture P. infestans Isolates

Prepare Zoxamide Concentrations

Pour Amended Agar into Plates Cut Mycelial Plugs

Inoculate Center of Plates

Incubation & |Measurement

Incubate Plates

l

Measure Colony Diameter

Data Analysis

Calculate Percent Growth Inhibition

Determine EC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Zoxamide in Potato
and Vine Disease Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129027#application-of-zoxamide-in-potato-and-vine-
disease-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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